7-(Pyrrolidinylsulfonyl)chromen-2-one

• IUPAC Name: 7-pyrrolidin-1-ylsulfonylchromen-2-one
• InChI: InChI=1S/C13H13NO4S/c15-13-6-4-10-3-5-11(9-12(10)18-13)19(16,17)14-7-1-2-8-14/h3-6,9H,1-2,7-8H2
• InChI Key: GVMXAGQSLLCENX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol

Description

7-(Pyrrolidinylsulfonyl)chromen-2-one is a synthetic coumarin derivative characterized by a pyrrolidinylsulfonyl substituent at the 7-position of the chromen-2-one scaffold. The sulfonyl group in particular is associated with enhanced solubility and binding affinity, which are critical for drug design . Coumarins, including substituted chromen-2-ones, are recognized as "privileged scaffolds" due to their adaptability in targeting enzymes, receptors, and signaling pathways involved in inflammation, cancer, and microbial infections .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-(Pyrrolidinylsulfonyl)chromen-2-one typically involves the reaction of 7-hydroxy-2H-chromen-2-one with pyrrolidine and a sulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or potassium carbonate to facilitate the formation of the sulfonyl group .

Industrial Production Methods: Industrial production methods for this compound may involve one-pot synthesis techniques to streamline the process and improve yield. Techniques such as the Pechmann condensation, Knoevenagel condensation, and Michael addition are commonly employed in the synthesis of coumarin derivatives .

Chemical Reactions Analysis

Types of Reactions: 7-(Pyrrolidinylsulfonyl)chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides .

Scientific Research Applications

7-(Pyrrolidinylsulfonyl)chromen-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has been studied for its potential as an enzyme inhibitor and its interactions with various biological targets.

Medicine: Research has explored its potential as an anticancer, antibacterial, and antifungal agent.

Industry: The compound is used in the development of fluorescent probes and dyes due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 7-(Pyrrolidinylsulfonyl)chromen-2-one involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with enzyme active sites, leading to inhibition of enzyme activity. The chromen-2-one core can interact with various biological pathways, contributing to its diverse biological effects .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Related Chromen-2-one Derivatives

Structural and Pharmacological Differences

The following table summarizes key chromen-2-one derivatives and their properties relative to 7-(Pyrrolidinylsulfonyl)chromen-2-one:

Compound Name	Substituents at 7-Position	Key Activities	Structural Advantages/Disadvantages	Source
7-Hydroxy-4-phenylchromen-2-one	Hydroxy, 4-phenyl	Anti-inflammatory, antimicrobial	Limited solubility due to phenolic group
Auraptene (7-[(2E)-3,7-dimethylocta-2,6-dienyloxy]chromen-2-one)	Prenyloxy group	Neuroprotective, anti-inflammatory	Lipophilic side chain enhances membrane penetration
5'-Oxoaurapten	Oxidized prenyloxy group	Antimicrobial (specific targets not detailed)	Potential metabolic instability
Naphtho[1,2-b]pyrazole derivatives	Fused naphthyl-pyrazole systems	Anticancer (TNBC-selective inhibition)	Rigid structure limits conformational flexibility
QSAR-designed chromen-2-one analogues (Abdullahi et al., 2022)	Varied amino and alkyl groups	ER+ breast cancer inhibition (pIC50 > Tamoxifen)	Optimized ADMET properties via computational modeling
3-[2-(4-Phenylthiazol-2-ylamino)acetyl]chromen-2-one	Thiazole-acetyl hybrid	Broad-spectrum pharmaceutical potential	Synergistic effects from heterocyclic moieties
7-(Pyrrolidinylsulfonyl)chromen-2-one	Pyrrolidinylsulfonyl group	Inferred: Enhanced solubility, enzyme inhibition	Sulfonyl group improves pharmacokinetics	(Structural analogy to )

Key Findings from Comparative Studies

Anticancer Activity

• QSAR-designed chromen-2-ones: Substitutions like amino and alkyl groups significantly improved binding affinity to estrogen receptors (Radj² = 0.935) and outperformed Tamoxifen in computational models .
• Naphtho[1,2-b]pyrazole derivatives : Demonstrated selective inhibition of triple-negative breast cancer (TNBC) via sulfonamide interactions, highlighting the role of electronegative substituents in targeting aggressive cancers .

Antimicrobial and Anti-inflammatory Activity

• 7-Hydroxy-4-phenylchromen-2-one derivatives : Exhibited broad-spectrum antimicrobial activity, though solubility limitations may restrict bioavailability .

Structural and Pharmacokinetic Insights

• Sulfonamide vs. Hydroxy/Prenyloxy Groups : Sulfonamide derivatives (e.g., ) generally exhibit better solubility and metabolic stability compared to hydroxy- or prenyloxy-substituted coumarins.
• Computational Optimization : The QSAR study by Abdullahi et al. (2022) demonstrated that substituents like piperidinylmethyl and trifluoromethyl groups enhance both binding affinity (ΔG = −9.2 to −10.5 kcal/mol) and ADMET properties .